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Compound of Interest

Compound Name: 2-Amino-4-chloro-5-methylphenol

Cat. No.: B1266682

In-Depth Technical Guide: 2-Amino-4-chloro-5-
methylphenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 2-Amino-4-
chloro-5-methylphenol (CAS Number: 53524-27-9). The information is compiled from various
safety data sheets and chemical databases to ensure a thorough understanding of its
properties and associated hazards. This document is intended to be a crucial resource for
professionals handling this chemical in research and development settings.

Chemical Identification and Properties

2-Amino-4-chloro-5-methylphenol is an aromatic organic compound. Its identity and key
physicochemical properties are summarized below.
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Identifier Value Source
2-amino-4-chloro-5-

IUPAC Name PubChem[1]
methylphenol

CAS Number 53524-27-9 Fluorochem, PubChem[1][2]

Molecular Formula C7H8CINO Fluorochem, PubChem[1][2]

Molecular Weight 157.6 g/mol Fluorochem, PubChem[1][2]

Appearance Off-white solid Huateng Pharma[3]

Boiling Point 281.5°C at 760 mmHg Huateng Pharma[3]

Density 1.331 g/cm3 Huateng Pharma[3]
QDGJIHZNOQSIFAT-

InChl Key Fluorochem, PubChem[1][2]

UHFFFAOYSA-N

Canonical SMILES

CC1=CC(0)=C(N)C=C1Cl

Fluorochem|[2]

Hazard Identification and Classification

This chemical is classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory 3

tract irritation)

irritation

GHS Pictogram:
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e GHSO07: Exclamation mark (Harmful/Irritant)[2]

Signal Word: Warning[2]

Toxicological Information

A critical review of available safety data sheets indicates a lack of quantitative toxicological
data for 2-Amino-4-chloro-5-methylphenol.

Toxicological Endpoint Result

Actte Oral Toxicit No quantitative data (LD50) available. Classified
cute Oral Toxici
Y as harmful if swallowed.

Acute Dermal Toxicity No data available.

) o No quantitative data (LC50) available. May
Acute Inhalation Toxicity _ o
cause respiratory irritation.

Skin Corrosion/Irritation Causes skin irritation.
Serious Eye Damage/Irritation Causes serious eye irritation.
Respiratory or Skin Sensitization No data available.[4]

Germ Cell Mutagenicity No data available.[4]
Carcinogenicity No data available.[4]
Reproductive Toxicity No data available.[4]

Experimental Protocols and Standard Procedures

Due to the limited availability of published, detailed experimental protocols for this specific
compound, this section outlines the standard operating procedures for safe handling, storage,
and emergency response as derived from safety data sheets.

First Aid Measures

A systematic approach to first aid is crucial in case of accidental exposure. The following
workflow outlines the recommended procedures.
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Occurs

Inhalation Exposure

Move to Fresh Air

Seek Immediate Medical Attention

Skin Contact

Immediately remove all
contaminated clothing

Eye Contact

Rinse cautiously with water
for several minutes

Seek Immediate Medical Attention

Ingestion

Rinse mouth with water

Do NOT induce vomiting

Call a POISON CENTER or
doctor immediately
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Spill Occurs

Ensure Adequate Ventilation
& Evacuate Personnel

Methods for Containment and Clean-up

Do not let product enter drains.
Discharge into the environment must be avoided.

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["2-Amino-4-chloro-5-methylphenol" safety data sheet
(SDS) information]. BenchChem, [2026]. [Online PDF]. Available at:
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data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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